3'-Bromo-5'-chloro-4'-fluorophenacyl chloride

• IUPAC Name: 1-(3-bromo-5-chloro-4-fluorophenyl)-2-chloroethanone
• InChI: InChI=1S/C8H4BrCl2FO/c9-5-1-4(7(13)3-10)2-6(11)8(5)12/h1-2H,3H2
• InChI Key: CHCIRZYFRPITNS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)F)Br)C(=O)CCl
• Molecular Formula: C8H4BrCl2FO
• Molecular Weight: 285.92 g/mol

Description

3-Bromo-5'-chloro-4'-fluorophenacyl chloride (BCFPCl) is an important chemical reagent used in many laboratory experiments. It is a brominated chlorinated fluorinated phenacyl chloride, which is a type of organochlorine compound. BCFPCl is often used in organic synthesis, as it is a versatile reagent that can be used to modify existing molecules or to create new molecules. BCFPCl is also used in the synthesis of a variety of pharmaceuticals and in the production of agrochemicals.

Mechanism of Action

3'-Bromo-5'-chloro-4'-fluorophenacyl chloride is a reagent that acts as a catalyst in organic synthesis reactions. The reagent is able to activate the reactants, resulting in the formation of new molecules. The mechanism of action of 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride is based on its ability to form a complex with the reactants, which facilitates the reaction. The reaction proceeds through a nucleophilic substitution reaction, in which the bromoacetyl chloride is substituted with the 4-fluorophenol, resulting in the formation of 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride.
Biochemical and Physiological Effects
3'-Bromo-5'-chloro-4'-fluorophenacyl chloride has been studied for its potential biochemical and physiological effects. Studies have shown that 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride is not toxic to cells and does not cause any significant changes in the biochemical pathways of the cells. Furthermore, 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride does not appear to have any adverse effects on the physiology of the cells.

Advantages and Limitations for Lab Experiments

3'-Bromo-5'-chloro-4'-fluorophenacyl chloride is a versatile reagent that can be used in a wide range of laboratory experiments. It is easy to handle and store, and it is relatively stable and non-toxic. However, it is important to note that 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride is a strong acid and must be handled with care. In addition, it is important to use the correct concentration of the reagent, as too high of a concentration can lead to unwanted side reactions.

Future Directions

The use of 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride in laboratory experiments is expected to continue to grow in the future. Further research is needed to better understand the mechanism of action of 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride and to optimize its use in organic synthesis reactions. In addition, further research is needed to explore the potential applications of 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride in the synthesis of pharmaceuticals and agrochemicals. Finally, further research is needed to explore the potential use of 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride in the synthesis of materials for use in electronics and other technologies.

Scientific Research Applications

3'-Bromo-5'-chloro-4'-fluorophenacyl chloride is widely used in scientific research, particularly in the fields of organic synthesis and drug discovery. It is used to synthesize a variety of pharmaceuticals, including antibiotics, anti-cancer drugs, and anti-inflammatory agents. 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride is also used in the synthesis of agrochemicals, such as herbicides and insecticides. In addition, 3'-Bromo-5'-chloro-4'-fluorophenacyl chloride is used in the synthesis of materials for use in electronics and other technologies.